Cas no 2153352-31-7 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxan-4-ylacetic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxan-4-ylacetic acid
• CAS No: 2153352-31-7
• MF: C₂₃H₂₅NO₅
• MW: 395.448306798935
• CID: 6148900
• PubChem ID: 165814868
• Update Time: 2025-05-20

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxan-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxan-4-ylacetic acid
• 2153352-31-7
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyloxan-4-yl]acetic acid
• EN300-1287232

• Inchi： 1S/C23H25NO5/c1-15-13-28-11-10-23(15,12-21(25)26)24-22(27)29-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20H,10-14H2,1H3,(H,24,27)(H,25,26)
• InChI Key： ULHJGAMHZHAUQD-UHFFFAOYSA-N
• SMILES： O1CCC(CC(=O)O)(C(C)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 395.17327290g/mol
• Monoisotopic Mass: 395.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxan-4-ylacetic acid

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxan-4-ylacetic Acid: A Comprehensive Overview

The compound with CAS number 2153352-31-7, known as 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxan-4-ylacetic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a methoxy carbonyl amino group, and a substituted oxane ring. The presence of these functional groups makes it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in drug delivery systems. The Fmoc group, a well-known protecting group in peptide synthesis, has been extensively studied for its ability to enhance the stability and bioavailability of therapeutic agents. Researchers have demonstrated that the Fmoc group can be effectively utilized to modify drug molecules, improving their solubility and reducing toxicity. In this context, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxan-4-ylacetic acid serves as a valuable precursor for synthesizing advanced drug delivery vehicles.

In addition to its role in pharmacology, this compound has also found applications in materials science. The oxane ring structure, combined with the Fmoc group, provides unique mechanical and thermal properties to polymers synthesized from this molecule. Recent advancements in polymer chemistry have leveraged these properties to develop high-performance materials for use in electronics, aerospace, and biomedical devices. The ability to tailor the physical properties of these materials through precise chemical modifications has positioned this compound as a key player in cutting-edge material design.

The synthesis of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxan-4-ylacetic acid involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the fluorenylmethoxycarbonyl group via Friedel-Crafts acylation and subsequent coupling reactions to introduce the amino and methoxy groups. Recent optimizations in these reaction pathways have significantly improved yields and reduced production costs, making this compound more accessible for large-scale applications.

From an environmental standpoint, the compound's biodegradability and eco-friendliness have been subjects of recent research. Studies indicate that under specific conditions, such as controlled enzymatic degradation, the Fmoc group can be effectively removed without generating harmful byproducts. This finding is particularly promising for applications in green chemistry and sustainable manufacturing processes.

In conclusion, 2153352-31-7 or 2-{(9H-fluoren -9 -yl)methoxycarbonylamino}-4-(methyloxy)oxane stands as a testament to the ingenuity of modern chemical synthesis. Its diverse applications across pharmacology, materials science, and green chemistry underscore its importance in contemporary research and development. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even greater role in shaping future innovations across multiple industries.